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Compound of Interest

Compound Name: Polatuzumab vedotin

Cat. No.: B10857352

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the safety profiles of different polatuzumab
vedotin combination regimens used in the treatment of B-cell ymphomas. Polatuzumab
vedotin is an antibody-drug conjugate (ADC) targeting CD79b, a component of the B-cell
receptor.[1] Upon binding to CD79b, the ADC is internalized, and the cytotoxic agent,
monomethyl auristatin E (MMAE), is released, leading to cell death.[2] This guide summarizes
key safety data from pivotal clinical trials, details the experimental protocols, and visualizes the
drug's mechanism and trial workflows.

Mechanism of Action of Polatuzumab Vedotin

The following diagram illustrates the targeted delivery mechanism of polatuzumab vedotin.
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Patient Population
(Untreated DLBCL, IPI 2-5)

Randomization (1:1)

Arm A: Pola-R-CHP
+ Vincristine Placebo
(n=440)

Arm B: R-CHOP
+ Polatuzumab Placebo
(n=439)

6 Cycles (21 days each) 6 Cycles (21 days each)
+ 2 cycles Rituximab (optional) + 2 cycles Rituximab (optional)

Follow-up
(Median 28.2 months at primary analysis)

Y
Endpoints Assessed: 1

- Primary: Progression-Free Survival (PFS)
- Secondary: OS, EFS, Safety

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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different-polatuzumab-vedotin-combination-regimens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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